Cas no 2219353-60-1 ((2R)-2-aminopropane-1-sulfonamide hydrochloride)

• Product Name: (2R)-2-aminopropane-1-sulfonamide hydrochloride
• CAS No: 2219353-60-1
• MF: C₃H₁₁ClN₂O₂S
• MW: 174.649638414383
• CID: 6121183
• PubChem ID: 137952111
• Update Time: 2025-10-16

(2R)-2-aminopropane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-aminopropane-1-sulfonamide hydrochloride
• EN300-1703559
• 2219353-60-1
• starbld0038132
• (2R)-2-aminopropane-1-sulfonamide;hydrochloride
• (R)-2-Aminopropane-1-sulfonamide hydrochloride

• Inchi： 1S/C3H10N2O2S.ClH/c1-3(4)2-8(5,6)7;/h3H,2,4H2,1H3,(H2,5,6,7);1H/t3-;/m1./s1
• InChI Key： WOVCZQBNNKVOAL-AENDTGMFSA-N
• SMILES： Cl.S(C[C@@H](C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 174.0229765g/mol
• Monoisotopic Mass: 174.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.6Ų

Additional information on (2R)-2-aminopropane-1-sulfonamide hydrochloride

Comprehensive Overview of (2R)-2-aminopropane-1-sulfonamide hydrochloride (CAS No. 2219353-60-1)

(2R)-2-aminopropane-1-sulfonamide hydrochloride is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a sulfonamide group and an amine functionality, makes it a valuable intermediate in drug discovery and development. The compound's CAS number, 2219353-60-1, is essential for precise identification in scientific literature and regulatory documentation.

The molecular formula of (2R)-2-aminopropane-1-sulfonamide hydrochloride is C3H10ClN2O2S, with a molecular weight of approximately 170.64 g/mol. This compound is characterized by its chiral center at the 2-position, which is critical for its stereospecific interactions in biological systems. Researchers often explore its role in modulating enzyme activity or as a building block for more complex molecules.

One of the most searched questions about this compound relates to its solubility and stability. (2R)-2-aminopropane-1-sulfonamide hydrochloride is typically soluble in water and polar organic solvents, making it suitable for various experimental conditions. Its stability under different pH ranges is a topic of interest for formulation scientists working on drug delivery systems.

In recent years, the demand for chiral sulfonamides like (2R)-2-aminopropane-1-sulfonamide hydrochloride has increased significantly due to their applications in asymmetric synthesis and medicinal chemistry. The compound's ability to serve as a precursor for biologically active molecules has made it particularly valuable in the development of targeted therapies and enzyme inhibitors.

The synthesis of (2R)-2-aminopropane-1-sulfonamide hydrochloride typically involves stereoselective reactions to ensure the correct configuration at the chiral center. Process chemists often optimize these synthetic routes to improve yield and purity, addressing another common search query about manufacturing processes for this compound.

Analytical characterization of (2R)-2-aminopropane-1-sulfonamide hydrochloride employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity and purity, which are crucial for research applications. The hydrochloride salt form enhances the compound's stability and handling properties.

From a regulatory perspective, (2R)-2-aminopropane-1-sulfonamide hydrochloride is subject to standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this chemical, as with all laboratory reagents.

The market for specialty chiral compounds like (2R)-2-aminopropane-1-sulfonamide hydrochloride continues to grow, driven by advancements in pharmaceutical research and biotechnology. Custom synthesis services for this compound are increasingly available to meet the diverse needs of research institutions and pharmaceutical companies.

Future research directions for (2R)-2-aminopropane-1-sulfonamide hydrochloride may explore its potential in drug conjugates or as a scaffold for library synthesis in high-throughput screening. Its structural features make it an interesting candidate for developing novel therapeutic agents with improved selectivity and reduced side effects.

For researchers seeking detailed information about (2R)-2-aminopropane-1-sulfonamide hydrochloride, technical datasheets provide essential parameters including melting point, storage conditions, and handling recommendations. These resources help ensure proper use of the compound in various experimental settings.

The chiral nature of (2R)-2-aminopropane-1-sulfonamide hydrochloride makes it particularly valuable in studies of molecular recognition and biological activity. Its configuration can significantly influence binding affinity to biological targets, a consideration that's crucial in modern drug design approaches.

As the pharmaceutical industry continues to emphasize enantiomerically pure compounds, the importance of (2R)-2-aminopropane-1-sulfonamide hydrochloride and similar chiral building blocks is expected to grow. This trend aligns with current searches for stereoselective synthesis methods and chiral auxiliaries in medicinal chemistry.

In conclusion, (2R)-2-aminopropane-1-sulfonamide hydrochloride (CAS No. 2219353-60-1) represents an important tool in contemporary chemical research. Its combination of sulfonamide functionality and chiral amine structure offers diverse possibilities for scientific exploration and pharmaceutical development, making it a compound of ongoing interest to researchers worldwide.